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Compound of Interest

Compound Name: n-Propyl acrylate

Cat. No.: B1585251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for n-propyl acrylate, a monomer used in

the synthesis of polymers for various applications, including coatings, adhesives, and textiles.

Physicochemical Data
The fundamental identifiers for n-propyl acrylate are its CAS (Chemical Abstracts Service)

number and its molecular weight. These values are crucial for substance identification,

chemical reactions, and safety management. The CAS number is a unique numerical identifier

assigned to a single chemical substance.[1] The molecular weight is the mass of one mole of

the substance, calculated from the atomic weights of its constituent atoms.

The data for n-propyl acrylate are summarized in the table below.

Identifier Value Unit

CAS Number 925-60-0 N/A

Molecular Weight 114.14 g/mol

Molecular Formula C6H10O2 N/A

Table 1: Core Physicochemical Identifiers for n-Propyl Acrylate. Data sourced from multiple

chemical databases.[2][3][4][5][6]
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Methodology for Determination
CAS Number Assignment: The CAS Registry Number® is assigned by the Chemical Abstracts

Service, a division of the American Chemical Society. This process is administrative and based

on the unique molecular structure of the compound. It does not involve an experimental

protocol but rather a review of the substance's chemical identity to ensure a unique entry in the

CAS REGISTRY® database.

Molecular Weight Calculation: The molecular weight of n-propyl acrylate (C6H10O2) is

calculated based on the standard atomic weights of its constituent elements: Carbon (C),

Hydrogen (H), and Oxygen (O).

Calculation: (6 * Atomic Weight of C) + (10 * Atomic Weight of H) + (2 * Atomic Weight of O)

Using standard atomic weights (C ≈ 12.011 u, H ≈ 1.008 u, O ≈ 15.999 u), the molecular

weight is determined to be approximately 114.14 g/mol .[2][4][5] This is a theoretical

calculation and does not require a specific experimental protocol, though techniques like

mass spectrometry can experimentally confirm this value.

Logical Relationship Diagram
The following diagram illustrates the hierarchical relationship between the chemical compound

and its primary identifiers.

n-Propyl Acrylate

CAS: 925-60-0 MW: 114.14 g/mol Formula: C6H10O2

Click to download full resolution via product page

Diagram of n-Propyl Acrylate and its core identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

